Cas no 2089327-34-2 (5-Iodoisoquinolin-3-amine)
5-Iodoisoquinolin-3-amine structure
Product Name:5-Iodoisoquinolin-3-amine
CAS No:2089327-34-2
MF:C9H7IN2
MW:270.069753885269
CID:6628524
PubChem ID:121231769
Update Time:2024-01-08
5-Iodoisoquinolin-3-amine Chemical and Physical Properties
Names and Identifiers
-
- 3-Isoquinolinamine, 5-iodo-
- 2089327-34-2
- 5-Iodoisoquinolin-3-amine
-
- Inchi: 1S/C9H7IN2/c10-8-3-1-2-6-5-12-9(11)4-7(6)8/h1-5H,(H2,11,12)
- InChI Key: ZNGSZLCGDXLGSM-UHFFFAOYSA-N
- SMILES: C1C2=C(C(I)=CC=C2)C=C(N)N=1
Computed Properties
- Exact Mass: 269.96540g/mol
- Monoisotopic Mass: 269.96540g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 38.9Ų
Experimental Properties
- Density: 1.913±0.06 g/cm3(Predicted)
- Boiling Point: 409.8±25.0 °C(Predicted)
- pka: 4.17±0.43(Predicted)
5-Iodoisoquinolin-3-amine Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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